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Compound of Interest

Compound Name: Active-Mono-Sulfone-PEG8-acid

Cat. No.: B605170

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Active-Mono-Sulfone-PEG8-acid, a PEG-based PROTAC linker. Adherence to these
procedures is essential for ensuring laboratory safety and maintaining the integrity of your
research. This product is intended for research use only and is not for human or veterinary use.

[1][2]

l. Personal Protective Equipment (PPE) and Safety
Measures

While Active-Mono-Sulfone-PEG8-acid is shipped as a non-hazardous chemical, proper
laboratory hygiene and safety protocols should always be observed.[1] The following table
summarizes the recommended personal protective equipment.
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Protection Type Equipment Purpose Standard
Safety glasses with
side shields or Protects against
Eye and Face . .
) goggles. A face shield accidental splashes of  ANSI z287.1
Protection ] ]
may be required for solutions.
splash hazards.
Chemical-resistant _
) o Prevents skin contact
Hand Protection gloves (e.g., nitrile or ] ASTM F739
with the compound.
neoprene).
Protects skin and
] Laboratory coat or )
Body Protection ] personal clothing from  N/A
disposable gown. o
contamination.
Use in a well-
ventilated area or a
chemical fume hood. o ) ]
_ _ Minimizes inhalation
Respiratory Protection  [3] A NIOSH-approved NIOSH/MSHA

respirator may be
necessary if dusts are

generated.

of airborne particles.

An eyewash station and safety shower must be readily accessible in the work area.[3]

Il. Chemical and Physical Properties

A summary of the key physical and chemical properties of Active-Mono-Sulfone-PEG8-acid is

provided below for quick reference.
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Property Value

Chemical Formula Cs7H53NO14S[1][4]
Molecular Weight 767.88 g/mol [1]
Appearance Solid

Purity >95%

Solubility Soluble in DMSO[1]
CAS Number 2055048-45-6[1]

lll. Step-by-Step Handling and Operational Plan

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage.

e Store in a dry, dark place.[1]

o For short-term storage (days to weeks), maintain at 0 - 4°C.[1]

e For long-term storage (months to years), store at -20°C.[1]

2. Preparation for Use:

e Work in a designated, well-ventilated area, preferably a chemical fume hood.[3]

e Ensure the work surface is clean and decontaminated.

» Don the appropriate personal protective equipment as outlined in the table above.
» Allow the compound to reach room temperature before opening to prevent condensation.
3. Weighing and Dissolving:

e When weighing the solid, avoid generating dust.

o To prepare a solution, slowly add the solid to the solvent (e.g., DMSO) to avoid splashing.
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N

Keep the container tightly closed when not in use.[3]
. Post-Handling and Decontamination:
Decontaminate all equipment and work surfaces after use.

Wash hands thoroughly with soap and water after removing gloves.[3]

IV. Disposal Plan

All waste containing Active-Mono-Sulfone-PEG8-acid should be treated as hazardous

chemical waste.

Waste Segregation: Do not mix this waste with other waste streams. Collect solid and liquid
waste in separate, clearly labeled, and sealed containers.[3]

Container Labeling: Label waste containers with "Hazardous Waste" and the full chemical
name: "Active-Mono-Sulfone-PEG8-acid".[3]

Storage: Store waste containers in a designated, well-ventilated, and secure area.[3]

Disposal: Dispose of the hazardous waste through your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal company. Follow all local,
state, and federal regulations.[3]

V. Emergency Procedures

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek medical attention.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids. Seek immediate medical attention.[3]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[3]

Spill: Evacuate the area. For small spills, absorb the material with an inert absorbent (e.g.,
sand or vermiculite) and place it in a sealed container for disposal. For large spills, contact
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your institution's EHS office.[3]

Handling Workflow

-

.

Grepare Workspace)

Preparation )

@

J

-

.

(Dissolve in Solvent)

dling )

Weigh Solid

Han

J

(Dispose via EHS)
- J

/Cleanup & Disposal\

Decontaminate

(

:

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7

Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Sulfone_methyl_pentafluorophenyl.pdf
https://www.benchchem.com/product/b605170?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: Workflow for handling Active-Mono-Sulfone-PEG8-acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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